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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and techniques for utilizing
Calcium Green-1, a fluorescent indicator for visualizing intracellular calcium (Ca2*) dynamics.
This document will detail the indicator's properties, provide a step-by-step experimental
protocol, and illustrate its application in studying cellular signaling pathways.

Introduction to Calcium Imaging and Calcium
Green-1

Calcium imaging is a vital technique for investigating the intricate roles of Ca2* as a ubiquitous
second messenger in a vast array of cellular processes, including neurotransmission, muscle

contraction, gene expression, and apoptosis.[1] Fluorescent indicators that exhibit changes in

their spectral properties upon binding to Ca?* are essential tools for these studies.

Calcium Green-1 is a visible light-excitable fluorescent indicator derived from fluorescein.[2] It
demonstrates a significant increase in fluorescence intensity upon binding to Ca2+, with
minimal wavelength shift.[3] This property makes it a valuable tool for monitoring fluctuations in
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intracellular Ca2* concentrations in real-time. Compared to other indicators like Fluo-3,
Calcium Green-1 is more fluorescent at low Ca2* levels, which aids in establishing baseline
calcium concentrations and enhancing the visibility of resting cells.[4][5]

Physicochemical and Spectroscopic Properties of
Calcium Green-1

A thorough understanding of the quantitative properties of Calcium Green-1 is crucial for
designing and interpreting calcium imaging experiments. The key parameters are summarized
in the table below.

Property Value References
Excitation Wavelength (Aex) ~506 nm [2][3]
Emission Wavelength (Aem) ~531 nm [2][3]
Dissociation Constant (Kd) for

~190 nM [2]
Ca2+
Quantum Yield (P) ~0.75 (Ca2*-saturated) [2]
Fluorescence Intensity

~14-fold [2][3]

Increase

) Acetoxymethyl (AM) ester,
Formulations _ (2]
Salt, Dextran conjugate

Experimental Protocol: Calcium Imaging with
Calcium Green-1 AM

This section provides a detailed methodology for loading cells with the acetoxymethyl (AM)
ester form of Calcium Green-1 and subsequent imaging of intracellular calcium dynamics. The
AM ester form is cell-permeant and is cleaved by intracellular esterases to trap the active
indicator within the cell.[1]

Reagents and Materials
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Calcium Green-1, AM

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127

Probenecid (optional)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer
Cultured cells on coverslips or in appropriate imaging plates

Fluorescence microscope with appropriate filter sets (e.g., FITC)

Image acquisition and analysis software

Stock Solution Preparation

Calcium Green-1 AM Stock Solution (2-5 mM): Dissolve the contents of a vial of Calcium
Green-1, AM in high-quality, anhydrous DMSO to create a 2-5 mM stock solution. Aliquot into
single-use tubes and store at -20°C, protected from light and moisture.[4]

Pluronic® F-127 Stock Solution (10% wi/v): Dissolve Pluronic® F-127 in DMSO to make a
10% (w/v) stock solution. This surfactant aids in the dispersion of the AM ester in aqueous
media.

Probenecid Stock Solution (100 mM): Dissolve probenecid in a suitable buffer or DMSO.
Probenecid is an anion-exchange transport inhibitor that can be used to reduce the leakage
of the de-esterified indicator from the cells.[4]

Cell Loading Protocol

Prepare Loading Buffer: On the day of the experiment, prepare a loading buffer by diluting
the Calcium Green-1, AM stock solution into a physiological buffer (e.g., HBSS) to a final
concentration of 1-5 uM.[4]

Add Pluronic® F-127: Add Pluronic® F-127 from the stock solution to the loading buffer to a
final concentration of 0.02-0.04% (v/v). Vortex briefly to mix.
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e Add Probenecid (Optional): If dye leakage is a concern, add probenecid to the loading buffer
to a final concentration of 1-2.5 mM.

e Cell Loading: Remove the cell culture medium and wash the cells once with the physiological
buffer. Add the loading buffer to the cells and incubate for 30-60 minutes at room
temperature or 37°C, protected from light.[4] The optimal loading time and temperature may
vary depending on the cell type.

o Wash: After incubation, remove the loading buffer and wash the cells two to three times with
the physiological buffer to remove any extracellular dye.

o De-esterification: Incubate the cells in the physiological buffer for an additional 30 minutes at
room temperature to allow for complete de-esterification of the AM ester by intracellular
esterases.

Calcium Imaging

e Microscopy Setup: Place the coverslip or imaging plate on the stage of a fluorescence
microscope equipped with a suitable light source and a filter set appropriate for Calcium
Green-1 (e.g., excitation ~490 nm, emission ~525 nm).[4]

» Baseline Fluorescence: Acquire a baseline fluorescence image or recording of the resting
cells.

o Stimulation: Apply the experimental stimulus (e.g., agonist, drug candidate) to the cells.

e Image Acquisition: Record the changes in fluorescence intensity over time. The acquisition
parameters (e.g., exposure time, frame rate) should be optimized to capture the expected
calcium dynamics without causing significant phototoxicity.

o Data Analysis: Analyze the acquired images to quantify the changes in intracellular calcium
concentration. This is typically expressed as a change in fluorescence intensity (AF) relative
to the baseline fluorescence (Fo), often presented as AF/Fo.

Application: Visualizing Glutamate Receptor-
Mediated Calcium Signaling
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Calcium Green-1 is a powerful tool for investigating specific signaling pathways. For example,
it can be used to visualize the increase in intracellular Ca2* following the activation of glutamate
receptors, a key process in neuronal signaling.[6]

Glutamate Receptor Signhaling Pathway

Activation of ionotropic glutamate receptors (e.g., NMDA and AMPA receptors) directly gates
the influx of Ca2* into the neuron. Metabotropic glutamate receptors (mGIuRs), which are G-
protein coupled receptors (GPCRS), can also lead to an increase in intracellular Ca2* via the
activation of phospholipase C (PLC) and the subsequent production of inositol trisphosphate
(IPs), which triggers the release of Caz* from the endoplasmic reticulum (ER).[7][8]
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Glutamate Receptor-Mediated Calcium Signaling
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Caption: Glutamate receptor-mediated calcium signaling pathway.
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Experimental Workflow Diagram

The following diagram illustrates the logical flow of a typical calcium imaging experiment using
Calcium Green-1 AM.
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Experimental Workflow for Calcium Imaging with Calcium Green-1 AM
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Caption: Workflow for Calcium Green-1 AM imaging.
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Conclusion

Calcium Green-1 is a versatile and sensitive fluorescent indicator for monitoring intracellular
calcium dynamics. Its favorable spectroscopic properties and straightforward loading protocol
make it a valuable tool for researchers in various fields, including neuroscience, pharmacology,
and cell biology. By following the detailed protocols and understanding the principles outlined in
this guide, researchers can effectively employ Calcium Green-1 to investigate the complex
roles of calcium in cellular signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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